Cas no 1286263-57-7 ((1-Neopentylpiperidin-4-yl)methanamine dihydrochloride)

• Product Name: (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride
• CAS No: 1286263-57-7
• MF: C₁₁H₂₆Cl₂N₂
• MW: 257.243541240692
• CID: 4787455
• Update Time: 2025-11-06

(1-Neopentylpiperidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride

• Inchi： 1S/C11H24N2.2ClH/c1-11(2,3)9-13-6-4-10(8-12)5-7-13;;/h10H,4-9,12H2,1-3H3;2*1H
• InChI Key： ICBGZHDDSXAKGN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC(C)(C)C)CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 141
• Topological Polar Surface Area: 29.3

Additional information on (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride

Introduction to (1-Neopentylpiperidin-4-yl)methanamine Dihydrochloride (CAS No. 1286263-57-7)

The compound (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride, identified by the CAS number 1286263-57-7, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of tertiary amines and is widely recognized for its role in various chemical and pharmaceutical industries. Its structure, comprising a piperidine ring substituted with a neopentyl group and a methanamine moiety, contributes to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This advancement is particularly significant in the development of targeted therapies, where precise drug delivery is crucial for efficacy and reduced side effects.

In addition to its pharmaceutical applications, (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride has shown promise in materials science. Its unique structural properties make it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating novel materials with tailored mechanical and thermal properties. This versatility underscores its importance in both academic research and industrial applications.

The synthesis of (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have made the synthesis more efficient, reducing production costs and environmental impact. These improvements are critical for scaling up production to meet growing demand across various industries.

From a biological standpoint, (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride exhibits interesting pharmacokinetic properties. Studies have shown that it has good absorption profiles in vivo, making it suitable for oral administration. Furthermore, its metabolism pathways have been characterized, providing insights into its safety profile and potential drug-drug interactions.

The application of (1-Neopentylpiperidin-4-yl)methanamine dihydrochloride extends beyond traditional pharmaceuticals. It has been investigated as a component in agrochemicals, where its ability to enhance plant growth and resistance to environmental stressors has been documented. This dual functionality highlights its role as a versatile compound with implications for both human health and agriculture.

In conclusion, (1-Neopentylpiperidin-4-yL)methanamine dihydrochloride (CAS No. 1286263–57–7) stands out as a multifaceted compound with significant potential across various scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical and pharmaceutical industries.